Cas no 100453-64-3 (Cyclohexanebutanoic acid, 1-nitro-, ethyl ester)

• Product Name: Cyclohexanebutanoic acid, 1-nitro-, ethyl ester
• CAS No: 100453-64-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 1127950
• Update Time: 2024-07-27

Cyclohexanebutanoic acid, 1-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanebutanoic acid, 1-nitro-, ethyl ester

• Inchi： 1S/C12H21NO4/c1-2-17-11(14)7-6-10-12(13(15)16)8-4-3-5-9-12/h2-10H2,1H3
• InChI Key： XGZRVORDHJTTMU-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)(CCCC(OCC)=O)CCCCC1

Computed Properties

• Exact Mass: 243.14713

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 331.1±11.0 °C(Predicted)
• PSA: 69.44